benzyl 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylate

• IUPAC Name: benzyl 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylate
• InChI: InChI=1S/C15H18O3/c16-10-15-7-12(8-15)6-13(15)14(17)18-9-11-4-2-1-3-5-11/h1-5,12-13,16H,6-10H2
• InChI Key: BWJLNAAOIKPWPT-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC(C2)(C1C(=O)OCC3=CC=CC=C3)CO
• Molecular Formula: C15H18O3
• Molecular Weight: 246.30 g/mol

Description

Benzyl 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylate is a type of bicyclo[2.1.1]hexane, a class of compounds that are increasingly important in the development of bio-active compounds. These structures are valuable due to their saturated bicyclic nature and are still underexplored from a synthetic accessibility point of view.

Synthesis Analysis

The synthesis of new 1,2-disubstituted bicyclo[2.1.1]hexane modules, such as benzyl 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylate, is based on the use of photochemistry to access new building blocks via [2 + 2] cycloaddition. This approach allows for the creation of numerous transformations, opening the gate to a new chemical space rich in sp3.

Molecular Structure Analysis

The molecular structure of benzyl 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylate is characterized by a bicyclo[2.1.1]hexane core with distinct substitution patterns. This structure can represent ortho, meta, and polysubstituted benzene bioisosteres.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzyl 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylate involve a photocatalytic cycloaddition reaction. This reaction provides unified access to bicyclo[2.1.1]hexanes with 11 distinct substitution patterns.

Future Directions

The future directions for the research and development of benzyl 1-(hydroxymethyl)bicyclo[2.1.1]hexane-2-carboxylate and similar compounds involve expanding the toolbox of available bicyclic structures. There is a need for additional work to fully exploit the rich chemical space surrounding the [2.1.1] platform.